Cas no 872881-76-0 (9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy-)
872881-76-0 structure
Product Name:9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy-
CAS No:872881-76-0
MF:C15H12O5
MW:272.252784729004
CID:657944
PubChem ID:66607162
Update Time:2025-04-19
9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy- Chemical and Physical Properties
Names and Identifiers
-
- 9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy-
- 3-hydroxy-4,6-dimethoxyxanthen-9-one
- DTXSID80735429
- 3-HYDROXY-4,6-DIMETHOXY-9H-XANTHEN-9-ONE
- 872881-76-0
- SCHEMBL151859
-
- Inchi: 1S/C15H12O5/c1-18-8-3-4-9-12(7-8)20-14-10(13(9)17)5-6-11(16)15(14)19-2/h3-7,16H,1-2H3
- InChI Key: IBSCKEWUTXBPBJ-UHFFFAOYSA-N
- SMILES: O1C2C=C(C=CC=2C(C2C=CC(=C(C1=2)OC)O)=O)OC
Computed Properties
- Exact Mass: 272.06847348g/mol
- Monoisotopic Mass: 272.06847348g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 371
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 65Ų
9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy- Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
872881-76-0 (9H-Xanthen-9-one, 3-hydroxy-4,6-dimethoxy-) Related Products
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